Cas no 22157-27-3 (2-Butenoic acid,3-methoxy-, ethyl ester, (2E)-)

• Product Name: 2-Butenoic acid,3-methoxy-, ethyl ester, (2E)-
• CAS No: 22157-27-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 281233
• PubChem ID: 6382292
• Update Time: 2025-04-19

2-Butenoic acid,3-methoxy-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methoxy-, ethyl ester, (2E)-
• ethyl (E)-3-methoxybut-2-enoate
• 3-fluoro-trans-cinnamic acid ethyl ester
• 3-Fluor-trans-zimtsaeure-aethylester
• ETHYL 3?FLUOROCINNAMATE
• ETHYL (2E)-3-METHOXYBUT-2-ENOATE
• NSC165534
• SCHEMBL9640847
• 3510-99-4
• EINECS 222-510-4
• NSC-165534
• 22157-27-3
• Ethyl 3-methoxy-2-butenoate
• ethyl 3-methoxybut-2-enoate

• Inchi： 1S/C7H12O3/c1-4-10-7(8)5-6(2)9-3/h5H,4H2,1-3H3/b6-5+
• InChI Key： LAPXQIPANPGXCP-AATRIKPKSA-N
• SMILES： O(C(/C=C(\C)/OC)=O)CC

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5
• XLogP3: 1.1

Experimental Properties

• Density: 0.978
• Boiling Point: 188.6°Cat760mmHg
• Flash Point: 69.3°C
• PSA: 35.53000
• LogP: 1.09970